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Compound of Interest

Compound Name: 2-Cyclohexylidenemalononitrile

Cat. No.: B1346013

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
cyclohexylidenemalononitrile and its derivatives in the fields of photochemistry and material
engineering. The information is curated to be a valuable resource for researchers and
professionals in these areas.

Application in Photochemistry

2-Cyclohexylidenemalononitrile and its derivatives exhibit interesting photophysical
properties that make them suitable for various applications in photochemistry, including as
fluorescent probes and photosensitizers in photodynamic therapy (PDT).

Fluorescent Probes

Derivatives of 2-cyclohexylidenemalononitrile can be designed as fluorescent probes for the
detection of various analytes. The core structure, featuring a dicyanovinyl group, can act as a
recognition site. Upon reaction with a target analyte, a change in the electronic properties of
the molecule can lead to a significant fluorescence response (“turn-on" or "turn-off").

Logical Relationship for Fluorescent Probe Activation
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 To cite this document: BenchChem. [Application Notes and Protocols: 2-
Cyclohexylidenemalononitrile in Photochemistry and Material Engineering]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346013#application-of-2-
cyclohexylidenemalononitrile-in-photochemistry-and-material-engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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